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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the
protection of personnel and the environment. This guide provides detailed procedures for the
proper disposal of propyl laurate, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is essential for maintaining a safe laboratory
environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to work in a well-ventilated area, preferably
within a chemical fume hood. Always wear appropriate personal protective equipment (PPE),
including nitrile gloves, safety glasses, and a laboratory coat. Propyl laurate is a combustible
liquid and should be kept away from heat, sparks, open flames, and hot surfaces.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of propyl laurate is through collection
as hazardous chemical waste for subsequent removal by a licensed waste disposal contractor
or your institution's Environmental Health and Safety (EHS) department.

o Waste Collection:

o Designate a specific, leak-proof container for flammable organic waste. The container
must be chemically compatible with esters; a glass or suitable plastic container is
recommended.
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o Ensure the container is clearly labeled as "Hazardous Waste," "Flammable Organic
Liquid,” and lists the full chemical name: "Propyl Laurate" or "Propyl Dodecanoate."[1]

o If mixing with other compatible organic solvent waste, maintain a comprehensive list of all
components and their approximate percentages on the label.

e Segregation and Storage:

o Store the sealed waste container in a designated satellite accumulation area that is cool,
dry, and well-ventilated.

o Keep the container away from incompatible materials, such as strong oxidizing agents.

o Disposal of Small Quantities (<50 mL):

o For very small quantities, absorb the propyl laurate onto an inert absorbent material such
as vermiculite, sand, or cat litter.[2]

o The absorbed material should then be placed in a suitable, sealed container and disposed
of as hazardous waste.[1][2]

o Disposal of Large Quantities (>50 mL):

o Larger volumes of propyl laurate waste must be collected in a designated hazardous
waste container.[2]

o Do not fill the container to more than 90% capacity to allow for vapor expansion.

o Arrange for pickup and disposal by a licensed hazardous waste contractor.[1][2]

e Disposal of Empty Containers:

o Empty containers that previously held propyl laurate must also be handled with care.

o Containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The
rinsate should be collected and disposed of as hazardous chemical waste.
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o After triple-rinsing, the container can be offered for recycling or reconditioning.
Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[1]

Important Considerations:

e DO NOT dispose of propyl laurate down the sink or in regular trash.[1] This is a prohibited
practice that can harm the environment and violate regulations.

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

Quantitative Data Summary

The following table summarizes key properties of propyl laurate relevant to its safe handling

and disposal.
Property Value
CAS Number 3681-78-5
Molecular Formula C15H3002
Appearance Colorless clear liquid
Flash Point 130.00 °C (266.00 °F)
Solubility in water 0.1577 mg/L @ 25 °C (estimated)
Specific Gravity 0.859-0.865 @ 25 °C

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and
information derived from Safety Data Sheets for propyl laurate and similar esters. No
experimental protocols are cited in the context of disposal procedures.

Visualizing the Disposal Workflow
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The proper disposal of propyl laurate follows a clear logical workflow designed to ensure
safety and compliance. The following diagram illustrates this decision-making process.
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Caption: Disposal workflow for propyl laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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